4-methyl-N-1-naphthyl-3-nitrobenzamide

• IUPAC Name: 4-methyl-N-naphthalen-1-yl-3-nitrobenzamide
• InChI: InChI=1S/C18H14N2O3/c1-12-9-10-14(11-17(12)20(22)23)18(21)19-16-8-4-6-13-5-2-3-7-15(13)16/h2-11H,1H3,(H,19,21)
• InChI Key: ZGVXHHWCZCWXNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC3=CC=CC=C32)[N+](=O)[O-]
• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol

Description

4-methyl-N-1-naphthyl-3-nitrobenzamide, also known as MNBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit significant biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 4-methyl-N-1-naphthyl-3-nitrobenzamide is not fully understood, but it is believed to involve the binding of the compound to the active site of enzymes, thereby inhibiting their activity. This inhibition is thought to be due to the formation of a stable complex between 4-methyl-N-1-naphthyl-3-nitrobenzamide and the enzyme.
Biochemical and Physiological Effects:
4-methyl-N-1-naphthyl-3-nitrobenzamide has been found to exhibit several biochemical and physiological effects, including the inhibition of enzyme activity, the disruption of protein structure, and the induction of apoptosis in cancer cells. These effects make 4-methyl-N-1-naphthyl-3-nitrobenzamide a valuable tool for studying the mechanisms of various biological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-methyl-N-1-naphthyl-3-nitrobenzamide is its ability to selectively inhibit enzymes, making it a valuable tool for studying enzyme activity and developing new drugs. However, 4-methyl-N-1-naphthyl-3-nitrobenzamide has some limitations, including its potential toxicity and the need for careful handling due to its reactive nature.

Future Directions

There are several future directions for research involving 4-methyl-N-1-naphthyl-3-nitrobenzamide. One potential area of study is the development of 4-methyl-N-1-naphthyl-3-nitrobenzamide-based drugs for the treatment of diseases such as cancer and Alzheimer's disease. Additionally, further studies on the mechanism of action of 4-methyl-N-1-naphthyl-3-nitrobenzamide and its effects on various biological processes could lead to new insights into these processes and the development of new therapeutic strategies.
In conclusion, 4-methyl-N-1-naphthyl-3-nitrobenzamide is a valuable compound for scientific research due to its ability to selectively inhibit enzymes and exhibit significant biochemical and physiological effects. Further research in this area could lead to new insights into the mechanisms of various biological processes and the development of new therapeutic strategies.

Synthesis Methods

The synthesis of 4-methyl-N-1-naphthyl-3-nitrobenzamide involves the reaction of 4-methyl-3-nitrobenzoic acid with 1-naphthylamine in the presence of a catalyst. This method has been optimized to yield high purity 4-methyl-N-1-naphthyl-3-nitrobenzamide in good yields.

Scientific Research Applications

4-methyl-N-1-naphthyl-3-nitrobenzamide has been used in a variety of scientific research applications, including studies on enzyme activity, protein structure, and drug discovery. 4-methyl-N-1-naphthyl-3-nitrobenzamide has been found to be a potent inhibitor of several enzymes, including carbonic anhydrase and urease. This inhibition can be used to study the mechanism of action of these enzymes and to develop new drugs that target them.